Cas no 89770-37-6 (Ethanone, 1-(3-cinnolinyl)-)

Ethanone, 1-(3-cinnolinyl)- structure
Ethanone, 1-(3-cinnolinyl)- structure
Product Name:Ethanone, 1-(3-cinnolinyl)-
CAS No:89770-37-6
MF:C10H8N2O
MW:172.18332195282
CID:589541
PubChem ID:23273654
Update Time:2025-04-19

Ethanone, 1-(3-cinnolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-cinnolinyl)-
    • 1-cinnolin-3-ylethanone
    • 89770-37-6
    • 1-(Cinnolin-3-yl)ethan-1-one
    • DTXSID90632213
    • 1-(cinnolin-3-yl)ethanone
    • Inchi: 1S/C10H8N2O/c1-7(13)10-6-8-4-2-3-5-9(8)11-12-10/h2-6H,1H3
    • InChI Key: WEVSAQABATXHJN-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 172.063662883g/mol
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.8Ų
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